Cas no 25125-05-7 (1H-Indene-1,3(2H)-dione, 2-acetyl-5-nitro-)

1H-Indene-1,3(2H)-dione, 2-acetyl-5-nitro- structure
25125-05-7 structure
Product Name:1H-Indene-1,3(2H)-dione, 2-acetyl-5-nitro-
CAS No:25125-05-7
MF:C11H7NO5
MW:233.176983118057
CID:1424439
PubChem ID:12499855
Update Time:2025-04-20

1H-Indene-1,3(2H)-dione, 2-acetyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,3(2H)-dione, 2-acetyl-5-nitro-
    • 2-Acetyl-5-nitro-1H-indene-1,3(2H)-dione
    • DTXSID701275108
    • 25125-05-7
    • 2-Acetyl-5-nitroindan-1,3-dione
    • Inchi: 1S/C11H7NO5/c1-5(13)9-10(14)7-3-2-6(12(16)17)4-8(7)11(9)15/h2-4,9H,1H3
    • InChI Key: ZRFPGAVGDYLWET-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2C(C1C(C)=O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 233.03241
  • Monoisotopic Mass: 233.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 97Ų

Experimental Properties

  • PSA: 94.35
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